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Compound of Interest

Compound Name:
Octadeca-9,17-diene-12,14-diyne-

1,11,16-triol

Cat. No.: B592680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angelica keiskei, commonly known as Ashitaba, is a perennial plant in the Apiaceae family,

native to Japan. It has a long history of use in traditional medicine and is consumed as a

vegetable and a health food. While the chalcones and coumarins of A. keiskei have been

extensively studied for their diverse biological activities, the polyacetylenic constituents of this

plant remain a less explored but potentially significant area of research. This technical guide

provides a comprehensive literature review of the polyacetylenic compounds isolated from

Angelica keiskei, detailing their chemical structures, quantitative data, biological activities, and

the experimental protocols used for their study.

Polyacetylenic Compounds Identified in Angelica
keiskei
To date, a limited number of polyacetylenic compounds have been isolated and identified from

Angelica keiskei. These compounds are often present in smaller quantities compared to other

phytochemicals like chalcones. The identified polyacetylenes are summarized in the table

below.
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Compound ID Compound Name Plant Part Reference

1

(10E)-heptadeca-

1,10-diene-4,6,8-

triyne

Aerial Parts [1]

2

(Z)-2-(3-hydroxypent-

1-ynyl)-3-(non-1-

enyl)oxiran-2-ol

Not Specified [2]

3
Diacetylene (structure

not fully elucidated)
Stems [3]

Quantitative Data
Quantitative data on the polyacetylenic content in Angelica keiskei is scarce in the currently

available literature. Most studies have focused on the isolation and structural elucidation of

these compounds rather than their quantification. Further research is needed to determine the

concentration of these compounds in different parts of the plant and under various cultivation

and processing conditions.

Biological Activities
The biological activities of the polyacetylenic compounds from Angelica keiskei are not as well-

documented as those of its chalcones and coumarins. However, preliminary studies and the

known activities of similar polyacetylenes from other Apiaceae plants suggest potential

therapeutic effects.

One study evaluated a diacetylene compound from A. keiskei for its inhibitory effects on the

induction of the Epstein-Barr virus early antigen (EBV-EA), a screening test for anti-tumor

promoters. The diacetylene did not show potent inhibitory activity in this assay.[3]

Polyacetylenes from other plants in the Apiaceae family, such as falcarinol and falcarindiol,

have demonstrated a range of biological activities, including anti-inflammatory, antimicrobial,

and cytotoxic effects against cancer cell lines. This suggests that the polyacetylenes in

Angelica keiskei may possess similar properties that warrant further investigation.
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Experimental Protocols
Isolation of Polyacetylenic Compounds
A general workflow for the isolation of polyacetylenic compounds from Angelica keiskei can be

summarized from the available literature. The specific details may vary depending on the target

compound and the plant material.

Dried and Powdered
Angelica keiskei Plant Material

Solvent Extraction
(e.g., n-hexane, ethanol)

Solvent Partitioning
(e.g., n-hexane-methanol-water)

Column Chromatography
(e.g., Silica Gel, ODS)

High-Performance Liquid
Chromatography (HPLC)

Isolated Polyacetylenic
Compounds

Click to download full resolution via product page

Caption: General workflow for the isolation of polyacetylenic compounds.
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Detailed Methodologies:

Extraction: The dried and powdered plant material (e.g., aerial parts, stems) is typically

extracted with an organic solvent such as n-hexane or ethanol.[1][3]

Solvent Partitioning: The crude extract is then subjected to solvent partitioning to separate

compounds based on their polarity. A common system used is n-hexane-methanol-water.[3]

Column Chromatography: The resulting fractions are further purified using various column

chromatography techniques, such as silica gel chromatography or octadecylsilyl (ODS)

column chromatography.[3]

High-Performance Liquid Chromatography (HPLC): Final purification of the isolated

compounds is often achieved using preparative HPLC.

Structural Elucidation
The structures of the isolated polyacetylenic compounds are determined using a combination

of spectroscopic methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 2D NMR (e.g.,

COSY, HMBC, HSQC) experiments are used to elucidate the detailed chemical structure,

including the connectivity of atoms and stereochemistry.

Signaling Pathways and Logical Relationships
The specific signaling pathways modulated by polyacetylenic compounds from Angelica keiskei

have not yet been elucidated. However, based on the known mechanisms of polyacetylenes

from other sources, a hypothetical logical relationship for their potential anti-inflammatory and

anti-cancer activities can be proposed.
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Caption: Hypothetical signaling pathways for polyacetylene bioactivity.

This diagram illustrates that polyacetylenes may exert their anti-inflammatory effects by

inhibiting the NF-κB signaling pathway, which is a key regulator of inflammation. Their potential

anti-cancer effects could be mediated through the induction of apoptosis and the inhibition of

cancer cell proliferation. These proposed mechanisms require experimental validation for the

specific polyacetylenes found in Angelica keiskei.

Conclusion and Future Directions
The study of polyacetylenic compounds from Angelica keiskei is an emerging field with

significant potential. While a few polyacetylenes have been identified, there is a clear need for

further research to:

Isolate and elucidate the structures of more polyacetylenic compounds from different parts of

the plant.
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Develop and validate analytical methods for the quantification of these compounds.

Conduct comprehensive studies to evaluate the biological activities of the isolated

polyacetylenes, including their anti-inflammatory, antimicrobial, and cytotoxic properties.

Investigate the mechanisms of action and the signaling pathways modulated by these

compounds.

A deeper understanding of the polyacetylenic constituents of Angelica keiskei will contribute to

a more complete phytochemical profile of this important medicinal and edible plant and may

lead to the discovery of new bioactive molecules for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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